1-Tert-butylsulfanyl-3-ethoxybenzene

• IUPAC Name: 1-tert-butylsulfanyl-3-ethoxybenzene
• InChI: InChI=1S/C12H18OS/c1-5-13-10-7-6-8-11(9-10)14-12(2,3)4/h6-9H,5H2,1-4H3
• InChI Key: YUKXANLKZLYUOU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC=C1)SC(C)(C)C
• Molecular Formula: C12H18OS
• Molecular Weight: 210.34 g/mol

Description

The compound with the identifier “1-Tert-butylsulfanyl-3-ethoxybenzene” is a chemical entity that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is characterized by its specific molecular structure, which contributes to its reactivity and functionality in different chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound “1-Tert-butylsulfanyl-3-ethoxybenzene” involves a series of chemical reactions that are carefully controlled to ensure the desired product is obtained. The synthetic route typically includes the following steps:

Initial Reactants: The process begins with the selection of appropriate starting materials, which are chosen based on their reactivity and compatibility with the desired reaction conditions.

Reaction Conditions: The reactions are carried out under specific conditions, such as temperature, pressure, and pH, to optimize the yield and purity of the compound. Catalysts and solvents may also be used to facilitate the reactions.

Purification: After the reactions are complete, the product is purified using techniques such as crystallization, distillation, or chromatography to remove any impurities and obtain the pure compound.

Industrial Production Methods

In an industrial setting, the production of “this compound” is scaled up to meet the demand for the compound. This involves the use of large-scale reactors and continuous production processes to ensure a consistent supply of the compound. The industrial production methods are designed to be efficient and cost-effective, while maintaining the quality and purity of the product.

Chemical Reactions Analysis

Types of Reactions

The compound “1-Tert-butylsulfanyl-3-ethoxybenzene” undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be carried out to convert the compound into reduced forms.

Substitution: The compound can participate in substitution reactions, where one or more atoms or groups in the molecule are replaced by other atoms or groups.

Common Reagents and Conditions

The reactions involving “this compound” typically use common reagents such as acids, bases, oxidizing agents, and reducing agents. The conditions for these reactions are carefully controlled to ensure the desired products are obtained. For example, oxidation reactions may require the use of strong oxidizing agents and elevated temperatures, while reduction reactions may involve the use of reducing agents and specific solvents.

Major Products Formed

The major products formed from the reactions of “this compound” depend on the specific reaction conditions and reagents used. These products can include various derivatives and analogs of the compound, which may have different properties and applications.

Scientific Research Applications

The compound “1-Tert-butylsulfanyl-3-ethoxybenzene” has a wide range of scientific research applications, including:

Chemistry: In chemistry, the compound is used as a reagent or intermediate in the synthesis of other chemical compounds. Its unique reactivity makes it valuable for various chemical transformations.

Biology: In biological research, the compound is studied for its potential effects on biological systems. It may be used in experiments to investigate its interactions with biological molecules and its potential therapeutic applications.

Industry: In industrial applications, the compound may be used in the production of materials, chemicals, and other products. Its unique properties make it valuable for various industrial processes.

Mechanism of Action

The mechanism of action of “1-Tert-butylsulfanyl-3-ethoxybenzene” involves its interactions with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The specific molecular targets and pathways involved depend on the context in which the compound is used. For example, in biological systems, the compound may interact with enzymes, receptors, or other proteins to produce its effects.